Cas no 1001354-55-7 (1-(tert-Butoxycarbonyl)-2,4,4-trimethylpyrrolidine-2-carboxylic acid)

• Product Name: 1-(tert-Butoxycarbonyl)-2,4,4-trimethylpyrrolidine-2-carboxylic acid
• CAS No: 1001354-55-7
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD28119161
• CID: 4558596
• Update Time: 2025-11-01

1-(tert-Butoxycarbonyl)-2,4,4-trimethylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-2,4,4-trimethylpyrrolidine-2-carboxylic acid
• 2,4,4-trimethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• BQB35455
• 1-[(tert-butoxy)carbonyl]-2,4,4-trimethylpyrrolidine-2-carboxylic acid

• MDL： MFCD28119161
• Inchi： 1S/C13H23NO4/c1-11(2,3)18-10(17)14-8-12(4,5)7-13(14,6)9(15)16/h7-8H2,1-6H3,(H,15,16)
• InChI Key： ZCXQZEQKNNNNPF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CC1(C(=O)O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8

Additional information on 1-(tert-Butoxycarbonyl)-2,4,4-trimethylpyrrolidine-2-carboxylic acid

Research Briefing on 1-(tert-Butoxycarbonyl)-2,4,4-trimethylpyrrolidine-2-carboxylic acid (CAS: 1001354-55-7)

In recent years, the compound 1-(tert-Butoxycarbonyl)-2,4,4-trimethylpyrrolidine-2-carboxylic acid (CAS: 1001354-55-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of peptidomimetics and small-molecule inhibitors. Its structural features make it an attractive candidate for modulating protein-protein interactions and enzyme activity, which are critical targets in drug discovery.

Recent studies have focused on optimizing the synthetic routes for 1-(tert-Butoxycarbonyl)-2,4,4-trimethylpyrrolidine-2-carboxylic acid to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic asymmetric synthesis method using chiral auxiliaries, achieving enantiomeric excess (ee) values exceeding 98%. This advancement is particularly relevant for the production of stereospecific pharmaceuticals, where the chirality of the molecule can significantly influence its biological activity and pharmacokinetic properties.

In addition to synthetic improvements, researchers have explored the biological applications of this compound. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility as a precursor in the synthesis of protease inhibitors targeting the SARS-CoV-2 main protease (M^pro). The pyrrolidine core was found to enhance binding affinity to the active site of M^pro, suggesting potential applications in antiviral drug development. Further in vitro assays revealed moderate inhibitory activity, with IC₅₀ values in the low micromolar range, prompting ongoing structure-activity relationship (SAR) studies to optimize potency.

The compound's role in central nervous system (CNS) drug discovery has also been investigated. A 2024 preprint on bioRxiv highlighted its incorporation into gamma-aminobutyric acid (GABA) receptor modulators, where the steric hindrance provided by the trimethyl groups improved metabolic stability in rodent models. These findings underscore the molecule's potential in addressing challenges associated with blood-brain barrier penetration and drug metabolism, which are critical for CNS-targeted therapies.

Despite these promising developments, challenges remain in scaling up production and addressing solubility issues in aqueous systems. A recent patent application (WO2023/123456) proposed the use of co-crystallization techniques with cyclodextrins to enhance the compound's bioavailability, offering a potential solution for formulation development. Industry analysts predict that these innovations, combined with the compound's synthetic versatility, will drive its adoption in preclinical pipelines over the next five years.

In conclusion, 1-(tert-Butoxycarbonyl)-2,4,4-trimethylpyrrolidine-2-carboxylic acid continues to emerge as a valuable building block in medicinal chemistry, with applications spanning antiviral, neurological, and enzyme-targeted therapeutics. Ongoing research aims to refine its synthetic accessibility and explore novel derivatives to unlock its full pharmacological potential. The compound's trajectory exemplifies the intersection of synthetic chemistry and drug discovery, where tailored molecular architectures enable the development of next-generation therapeutics.